Cas no 2138131-62-9 (8-bromo-N-(thietan-3-yl)quinazolin-2-amine)

• Product Name: 8-bromo-N-(thietan-3-yl)quinazolin-2-amine
• CAS No: 2138131-62-9
• MF: C₁₁H₁₀BrN₃S
• MW: 296.18619966507
• CID: 6498969
• PubChem ID: 165794535
• Update Time: 2025-06-22

8-bromo-N-(thietan-3-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-N-(thietan-3-yl)quinazolin-2-amine
• EN300-1162272
• 2138131-62-9

• Inchi： 1S/C11H10BrN3S/c12-9-3-1-2-7-4-13-11(15-10(7)9)14-8-5-16-6-8/h1-4,8H,5-6H2,(H,13,14,15)
• InChI Key： HNVIMKQSHGDLRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)NC1CSC1

Computed Properties

• Exact Mass: 294.97788g/mol
• Monoisotopic Mass: 294.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Additional information on 8-bromo-N-(thietan-3-yl)quinazolin-2-amine

Introduction to 8-bromo-N-(thietan-3-yl)quinazolin-2-amine (CAS No. 2138131-62-9)

8-bromo-N-(thietan-3-yl)quinazolin-2-amine (CAS No. 2138131-62-9) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a brominated quinazoline core with a thietane side chain. This molecular architecture has garnered considerable attention due to its potential in drug discovery and development, particularly in the quest for novel therapeutic agents targeting various diseases.

The quinazoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds bearing this moiety have been extensively studied for their roles in inhibiting kinases, enzymes, and other biological targets relevant to cancer, inflammation, and infectious diseases. The introduction of a bromine atom at the 8-position of the quinazoline ring enhances its reactivity and binding affinity, making it a valuable intermediate for further chemical modifications.

The thietane side chain, on the other hand, introduces a sulfur-rich environment that can modulate the electronic properties of the molecule. Sulfur-containing heterocycles are known to exhibit diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The combination of these two structural features in 8-bromo-N-(thietan-3-yl)quinazolin-2-amine suggests a multifaceted pharmacological profile that warrants further exploration.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the binding interactions of small molecules with biological targets. This has led to the identification of several promising candidates for further development. In particular, 8-bromo-N-(thietan-3-yl)quinazolin-2-amine has shown potential as an inhibitor of certain kinases implicated in cancer progression. Preliminary studies indicate that it may disrupt signaling pathways critical for tumor growth and metastasis.

The synthesis of 8-bromo-N-(thietan-3-yl)quinazolin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity of the molecule in subsequent modifications. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its potential as an anticancer agent, 8-bromo-N-(thietan-3-yl)quinazolin-2-amine has been explored for its antimicrobial properties. Resistance to conventional antibiotics remains a significant global health challenge, prompting the search for novel antimicrobial compounds. The structural features of this molecule suggest it may interfere with bacterial cell wall synthesis or other vital processes, offering a promising lead for developing new antibiotics.

The impact of 8-bromo-N-(thietan-3-yl)quinazolin-2-amine extends beyond its direct therapeutic applications. It serves as a valuable building block for generating libraries of derivatives with tailored biological activities. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to optimize efficacy and minimize side effects.

Current research efforts are focused on understanding the mechanism of action of 8-bromo-N-(thietan-3-yl)quinazolin-2-am ine at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its interactions with biological targets. These studies aim to provide insights into how the molecule exerts its effects and identify potential areas for improvement.

The development of novel pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, 8-bromo-N-(thietan -3 -yl)quinazolin -2 -amine has demonstrated some favorable pharmacokinetic properties in preclinical studies. Its ability to cross cell membranes and reach target sites efficiently makes it an attractive candidate for further development.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. The availability of 8-bromo-N-(thietan -3 -yl)quinazolin -2 -amine as a research tool has fostered innovation in drug discovery programs worldwide. By sharing data and resources， researchers can accelerate the pace at which new therapies reach patients in need.

The future prospects for 8-bromo-N-(thietan -3 -yl)quinazolin -2 -amine are promising， given its unique structural features and demonstrated biological activity。 As our understanding of disease mechanisms evolves， so too will our approach to developing targeted therapies。 This compound represents just one example of how interdisciplinary collaboration can yield novel solutions to complex health challenges。